Cas no 944580-98-7 (8-Trifluoromethyl-imidazo1,2-apyridine)

• Product Name: 8-Trifluoromethyl-imidazo1,2-apyridine
• CAS No: 944580-98-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD09994638
• CID: 877741
• PubChem ID: 329767242
• Update Time: 2025-10-30

8-Trifluoromethyl-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Trifluoromethyl-imidazo[1,2-a]pyridine
• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine
• W12681
• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine, 95%
• AS-8278
• MFCD09994638
• 944580-98-7
• DTXSID90669600
• CS-0038861
• AKOS006313553
• SCHEMBL259658
• FUTDMHITXUWIRT-UHFFFAOYSA-N
• 8-Trifluoromethyl-imidazo1,2-apyridine

• MDL： MFCD09994638
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-4-13-5-3-12-7(6)13/h1-5H
• InChI Key： FUTDMHITXUWIRT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN2C=CN=C21)(F)F

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Melting Point: 46-50 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 17.30000
• LogP: 2.35310

8-Trifluoromethyl-imidazo1,2-apyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Trifluoromethyl-imidazo1,2-apyridine

8-Trifluoromethyl-imidazo[1,2-a]pyridine: A Comprehensive Overview

The compound with CAS No. 944580-98-7, commonly referred to as 8-Trifluoromethyl-imidazo[1,2-a]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the broader class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The trifluoromethyl substituent at the 8-position of the imidazo[1,2-a]pyridine ring introduces intriguing electronic and steric effects, making this compound particularly interesting for researchers.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in various chemical reactions, particularly in the context of heterocyclic synthesis. The presence of the trifluoromethyl group enhances the molecule's stability and reactivity, making it a valuable building block in organic synthesis. For instance, researchers have explored its role in constructing complex polycyclic systems, which are essential components in modern drug discovery programs.

One of the most notable applications of 8-Trifluoromethyl-imidazo[1,2-a]pyridine is its use as an intermediate in the synthesis of bioactive compounds. The trifluoromethyl group is known to improve pharmacokinetic properties such as solubility and bioavailability, which are critical for drug candidates. Recent findings suggest that derivatives of this compound exhibit promising activity against various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These discoveries underscore its potential in the development of novel therapeutics.

In addition to its role in medicinal chemistry, 8-Trifluoromethyl-imidazo[1,2-a]pyridine has also been investigated for its electronic properties. The imidazo[1,2-a]pyridine framework is known to exhibit aromaticity and conjugation effects that are beneficial in materials science applications. Researchers have explored its use in designing organic semiconductors and optoelectronic materials. For example, studies have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, making it a candidate for next-generation electronic devices.

The synthesis of 8-Trifluoromethyl-imidazo[1,2-a]pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of this molecule with high yields and excellent regioselectivity.

From a toxicological perspective, understanding the safety profile of 8-Trifluoromethyl-imidazo[1,2-a]pyridine is crucial for its application in pharmaceuticals and other industries. Recent studies have focused on evaluating its potential genotoxicity and mutagenicity using standardized assays such as the Ames test and micronucleus assay. Preliminary results indicate that under normal usage conditions, this compound does not exhibit significant genotoxic risks. However, further long-term studies are required to fully assess its safety profile.

In conclusion, 8-Trifluoromethyl-imidazo[1,2-a]pyridine (CAS No. 944580-98-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.